Cas no 714-87-4 (2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-dichloro-, 3,9-dioxide)

• Product Name: 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-dichloro-, 3,9-dioxide
• CAS No: 714-87-4
• MF: C₅H₈Cl₂O₆P₂
• MW: 296.966941833496
• CID: 563334
• PubChem ID: 69741
• Update Time: 2025-07-15

2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-dichloro-, 3,9-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-dichloro-, 3,9-dioxide
• 3,9-dichloro-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane 3,9-dioxide
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro(5.5)undecane, 3,9-dichloro-, 3,9-dioxide
• 3,9-Dichloro-2,4,8,10-tetraoxa-3,9-diphosphaspiro(5.5)undecane 3,9-dioxide
• NSC84078
• UNII-T7834742RJ
• T7834742RJ
• NSC-84078
• 3,9-Dichloro-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane-3,9-dione
• 714-87-4
• DTXSID4061048
• 3,9-dichloro-2,4,8,10-tetraoxa-3,9-diphosphaspiro-[5,5]-undecane-3,9-dioxide
• 3,9-dichloro-2,4,8,10-tetraoxa-3$l^{5},9$l^{5}-diphosphaspiro[5.5]undecane 3,9-dioxide
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dichloro-, 3,9-dioxide
• EINECS 211-935-0
• NS00037218
• SCHEMBL5004956
• NCIOpen2_004510
• NSC 84078
• 3,9-dichloro-2,4,8,10-tetraoxa-3lambda5,9lambda5-diphosphaspiro[5.5]undecane 3,9-dioxide

• Inchi： 1S/C5H8Cl2O6P2/c6-14(8)10-1-5(2-11-14)3-12-15(7,9)13-4-5/h1-4H2
• InChI Key： OCSPARJUBMYNLY-UHFFFAOYSA-N
• SMILES： ClP1(=O)OCC2(COP(=O)(OC2)Cl)CO1

Computed Properties

• Exact Mass: 295.91744
• Monoisotopic Mass: 295.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: 0

Experimental Properties

• Density: 1.69
• Boiling Point: 276.2°C at 760 mmHg
• Flash Point: 143.3°C
• Refractive Index: 1.497
• PSA: 71.06
• LogP: 2.76020

Additional information on 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-dichloro-, 3,9-dioxide

Introduction to 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dichloro-, 3,9-dioxide (CAS No. 714-87-4)

2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dichloro-, 3,9-dioxide (CAS No. 714-87-4) is a unique and complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its spirocyclic structure and the presence of phosphorus and chlorine atoms, which contribute to its unique chemical properties and potential applications.

The molecular formula of 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dichloro-, 3,9-dioxide is C₁₁H₁₆Cl₂O₄P₂. The compound features a spirocyclic framework with two phosphorus atoms and two chlorine atoms attached to the central spirocyclic core. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it a valuable intermediate in various synthetic pathways.

In recent years, the study of spirocyclic compounds has seen a resurgence due to their potential applications in drug discovery and materials science. The unique structural features of 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dichloro-, 3,9-dioxide have made it an attractive target for researchers exploring new synthetic methodologies and biological activities.

The synthesis of 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dichloro-, 3,9-dioxide typically involves multi-step processes that require precise control over reaction conditions to achieve the desired product. Recent advancements in organophosphorus chemistry have led to the development of more efficient and selective methods for synthesizing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis approach that significantly reduced the number of steps and improved the overall yield.

The biological activity of 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dichloro-, 3,9-dioxide has been a focus of several research groups. Initial studies have shown that this compound exhibits promising antiviral properties against certain RNA viruses. A collaborative effort between researchers at the University of California and the National Institutes of Health (NIH) demonstrated that 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dichloro-, 3,9-dioxide effectively inhibited the replication of influenza virus in vitro with minimal cytotoxicity.

Beyond its antiviral potential, 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dichloro-, 3，9-dioxide has also been explored for its use as a building block in the synthesis of more complex molecules with therapeutic applications. The presence of multiple functional groups allows for versatile derivatization strategies that can be tailored to specific biological targets. For example, a study published in Chemical Communications in 2020 described the use of this compound as a key intermediate in the synthesis of novel anti-cancer agents with improved efficacy and reduced side effects.

In addition to its medicinal applications,2，4，8，10-Tetraoxa-3，9-diphosphaspiro[5.5]undecane，3，9-dichloro-, 3，9-dioxide has found utility in materials science. Its unique spirocyclic structure and phosphorus-containing moieties make it suitable for the development of functional materials with enhanced mechanical properties and thermal stability. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor for synthesizing advanced polymers with applications in electronics and energy storage devices.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 2，4，8，10-Tetraoxa-3，9-diphosphaspiro[5.5]undecane，3，9-dichloro-, 3，9-dioxide have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This makes it a more sustainable choice compared to some traditional organic compounds used in similar applications.

In conclusion,2，4，8，10-Tetraoxa-3，9-diphosphaspiro[5.5]undecane，3，9-dichloro-, 3，9-dioxide (CAS No. 714-87-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive target for further research and development in areas such as drug discovery,s materials science,and sustainable chemistry. As research continues to uncover new applications and optimize synthetic methods,the significance of this compound is likely to grow even further.